1-(4-cyanophenyl)-3-[2-(1H-indol-3-yl)ethyl]thiourea

• IUPAC Name: 1-(4-cyanophenyl)-3-[2-(1H-indol-3-yl)ethyl]thiourea
• InChI: InChI=1S/C18H16N4S/c19-11-13-5-7-15(8-6-13)22-18(23)20-10-9-14-12-21-17-4-2-1-3-16(14)17/h1-8,12,21H,9-10H2,(H2,20,22,23)
• InChI Key: CWBQHPSPUCWUCD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2)CCNC(=S)NC3=CC=C(C=C3)C#N
• Molecular Formula: C18H16N4S
• Molecular Weight: 320.4 g/mol

Description

1-(4-cyanophenyl)-3-[2-(1H-indol-3-yl)ethyl]thiourea (1-CNEIT) is a novel thiourea-based compound that has been developed to be used in various scientific research applications. 1-CNEIT is a colorless, odorless, and non-toxic compound that is soluble in organic solvents. It is a versatile molecule that can be used in a variety of applications, such as synthesis and catalysis. In addition, 1-CNEIT has been found to have a wide range of biochemical and physiological effects, which makes it a useful tool for researchers.

Scientific Research Applications

Synthetic Methodologies and Chemical Properties

One significant application of related compounds involves the synthesis of quinazolin-4-yl-thioureas through intramolecular cycloaddition reactions, showcasing the versatility of thiourea derivatives in creating complex heterocyclic structures (Fathalla et al., 2001). The comprehensive structural characterization of these compounds is achieved using various spectroscopic techniques, emphasizing the importance of accurate structural elucidation in chemical research.

Sensing Applications

The development of organic semiconductor materials featuring thiourea derivatives has been reported for chemiresistive sensing of carbon dioxide (CO2). These materials demonstrate the potential of thiourea-based compounds in environmental monitoring and gas sensing applications, leveraging the unique molecular characteristics of thioureas for selective sensing interactions.

Antimicrobial Surfaces

Thiourea derivatives have been synthesized and tested for their antimicrobial properties, indicating their potential in creating antimicrobial functionalized surfaces (Ullah et al., 2015). These compounds exhibit significant inhibition against various bacterial and fungal strains, making them suitable candidates for the development of antimicrobial coatings and materials.

Advanced Material Applications

The synthesis of novel thiourea derivatives for advanced applications, including the formation of polyfunctionally substituted heterocyclic compounds, illustrates the broad utility of thioureas in material science (Shams et al., 2010). These materials are of interest for their potential antitumor activities and could contribute to the development of new therapeutic agents.